N-ethylpiperidine-3-carboxamide
Cat. No. B6142767
CAS RN:
4138-28-7
M. Wt: 156.23 g/mol
InChI Key: GLKMZNSNCZDAGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
DNA Interactions and Antitumor Activity
- A study focused on the synthesis of DNA-threading bis(9-aminoacridine-4-carboxamides) with ethylpiperidino sidechains demonstrated significant cytotoxicity towards human leukaemic cells. These compounds showed potential as antitumor agents due to their ability to bisintercalate with DNA, indicating the relevance of N-ethylpiperidine sidechains in enhancing cytotoxic activity (He et al., 2008).
Insect Repellent Research
- Research into novel repellents has identified chemical groups, including acylpiperidines and carboxamides, as effective in inhibiting insect odorant receptors. The study suggests that modifications in the piperidine sidechains could lead to more potent repellents, surpassing the efficacy of DEET (Grant et al., 2020).
Palladium-Catalyzed Aminocarbonylation
- Piperidines possessing ester functionality, such as those related to N-ethylpiperidine-3-carboxamide, have been used as N-nucleophiles in palladium-catalyzed aminocarbonylation. This synthetic method allows for the efficient formation of carboxamides, highlighting the versatility of N-ethylpiperidine derivatives in organic synthesis (Takács et al., 2014).
Molecular Structures and Interactions
- The molecular structures and interactions of N-ethylpiperidine betaine hydrate and its complex with squaric acid were investigated. These studies provide insights into the conformational preferences and hydrogen bonding capabilities of N-ethylpiperidine derivatives, which are crucial for designing molecules with desired chemical and biological properties (Dega-Szafran et al., 2013).
Antimelanoma Activities
- A focused study identified N-arylpiperidine-3-carboxamide derivatives that induced a senescence-like phenotype in human melanoma cells, demonstrating significant antiproliferative activity. This highlights the potential therapeutic applications of this compound derivatives in cancer treatment (Oh et al., 2021).
properties
IUPAC Name |
N-ethylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-2-10-8(11)7-4-3-5-9-6-7/h7,9H,2-6H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKMZNSNCZDAGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50592521, DTXSID601304235 |
Source
|
| Record name | N-Ethylpiperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50592521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Ethyl-3-piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601304235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4138-28-7, 112989-90-9 |
Source
|
| Record name | N-Ethyl-3-piperidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4138-28-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Ethylpiperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50592521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Ethyl-3-piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601304235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-amino-N-{1-azabicyclo[2.2.2]octan-3-yl}benzene-1-sulfonamide](/img/structure/B6142694.png)
![1-[2-(4-bromophenyl)acetyl]piperidine-3-carboxylic acid](/img/structure/B6142711.png)
![5-{[(2-chlorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one](/img/structure/B6142758.png)
